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Compound of Interest

Compound Name: O-Methylisourea hemisulfate

Cat. No.: B1631329

Essential Safety and Handling Guide for O-
Methylisourea Hemisulfate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling O-Methylisourea hemisulfate. Adherence to
these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for O-Methylisourea hemisulfate is presented below
for quick reference.

Property Value

CAS Number 52328-05-9[1][2]

Molecular Formula C2H6N20 - 0.5 H2S04(2]
Molecular Weight 123.12 g/mol [2]

Appearance White solid[2]

Melting Point 163-167 °C (lit.)[3]

Solubility Water: 100 mg/mL, clear, colorless
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Hazard Identification and Personal Protective
Equipment (PPE)

O-Methylisourea hemisulfate is classified with the following hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects.[2]

The following table outlines the required personal protective equipment (PPE) for handling this

chemical.
Protection Type Required Equipment
Eye/Face Protection Chemical safety goggles or face shield.[1][4]

) ] Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Protection )
coat or long-sleeved clothing.[1]

A NIOSH-approved N95 dust mask or higher is
) ) required when handling the solid to prevent
Respiratory Protection ) ] ] )
inhalation of dust particles. Use only in a well-

ventilated area or under a chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following experimental protocol is mandatory when working with O-
Methylisourea hemisulfate.

1. Preparation and Engineering Controls:

o Ensure a calibrated analytical balance, a chemical fume hood, and appropriate glassware
are available and clean.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC233030010&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC233030010&countryCode=US&language=en
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Verify that an emergency eyewash station and safety shower are accessible and operational.
Work exclusively within a certified chemical fume hood to minimize inhalation exposure.

. Weighing the Solid:

Don the required PPE as specified in the table above.

Carefully weigh the desired amount of O-Methylisourea hemisulfate on a weigh boat or
weighing paper.

Avoid generating dust.[1] If dust is observed, gently tap the container to settle the particles
before opening.

. Solution Preparation:

Place a stir bar in the receiving flask containing the appropriate solvent (e.g., water).
Slowly add the weighed O-Methylisourea hemisulfate to the solvent while stirring to
prevent clumping and ensure complete dissolution.

Keep the container covered as much as possible during this process.

. Post-Handling:

Thoroughly clean all glassware and equipment used.

Wipe down the work area within the fume hood with a damp cloth to remove any residual
chemical dust.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing O-Methylisourea hemisulfate must be treated as hazardous waste.
. Waste Collection:

Collect all solid and liquid waste containing O-Methylisourea hemisulfate in a clearly
labeled, sealed, and appropriate hazardous waste container.

Do not mix with incompatible waste streams. This chemical is incompatible with strong acids,
strong bases, and oxidizing agents.[1][2]

. Spill Management:
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 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in the designated hazardous waste container.[1]

» For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the
hazardous waste container.

e Clean the spill area with a suitable decontaminating solution and wipe dry.

3. Final Disposal:

» Dispose of the hazardous waste container through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal company.[1]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for safely handling and disposing of O-
Methylisourea hemisulfate.
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Caption: Workflow for handling O-Methylisourea hemisulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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